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molecular formula C20H23NO4 B8594769 6-{4-[2-(4-Nitrophenyl)ethenyl]phenoxy}hexan-1-OL CAS No. 120703-95-9

6-{4-[2-(4-Nitrophenyl)ethenyl]phenoxy}hexan-1-OL

Cat. No. B8594769
CAS RN: 120703-95-9
M. Wt: 341.4 g/mol
InChI Key: IVWWUJQCMPXABU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04822865

Procedure details

To 500 ml of toluene in a one liter round bottom flask, fitted with a condenser and magnetic stirrer, is added 14 g (0.05M) of 4-hydroxy-4'-nitrostilbene potassium salt, 14 g of 6-iodo-1-hexanol, and 0.5 g of 18-crown-6 ether. The mixture is refluxed for about 20 hours, and then the reaction medium is filtered hot, and the product crystallizes from the toluene on cooling, m.p. 154°-157° C.
Name
4-hydroxy-4'-nitrostilbene potassium salt
Quantity
14 g
Type
reactant
Reaction Step One
Name
6-iodo-1-hexanol
Quantity
14 g
Type
reactant
Reaction Step One
Name
18-crown-6 ether
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
4-(6-Hydroxyhexyloxy)-4'-nitrostilbene

Identifiers

REACTION_CXSMILES
[K].[OH:2][C:3]1[CH:8]=[CH:7][C:6]([CH:9]=[CH:10][C:11]2[CH:16]=[CH:15][C:14]([N+:17]([O-:19])=[O:18])=[CH:13][CH:12]=2)=[CH:5][CH:4]=1.I[CH2:21][CH2:22][CH2:23][CH2:24][CH2:25][CH2:26][OH:27].C1OCCOCCOCCOCCOCCOC1>C1(C)C=CC=CC=1>[OH:27][CH2:26][CH2:25][CH2:24][CH2:23][CH2:22][CH2:21][O:2][C:3]1[CH:8]=[CH:7][C:6]([CH:9]=[CH:10][C:11]2[CH:16]=[CH:15][C:14]([N+:17]([O-:19])=[O:18])=[CH:13][CH:12]=2)=[CH:5][CH:4]=1 |f:0.1,^1:0|

Inputs

Step One
Name
4-hydroxy-4'-nitrostilbene potassium salt
Quantity
14 g
Type
reactant
Smiles
[K].OC1=CC=C(C=C1)C=CC1=CC=C(C=C1)[N+](=O)[O-]
Name
6-iodo-1-hexanol
Quantity
14 g
Type
reactant
Smiles
ICCCCCCO
Name
18-crown-6 ether
Quantity
0.5 g
Type
reactant
Smiles
C1COCCOCCOCCOCCOCCO1
Step Two
Name
toluene
Quantity
500 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is refluxed for about 20 hours
Duration
20 h
FILTRATION
Type
FILTRATION
Details
the reaction medium is filtered hot
CUSTOM
Type
CUSTOM
Details
the product crystallizes from the toluene
TEMPERATURE
Type
TEMPERATURE
Details
on cooling

Outcomes

Product
Name
4-(6-Hydroxyhexyloxy)-4'-nitrostilbene
Type
Smiles
OCCCCCCOC1=CC=C(C=C1)C=CC1=CC=C(C=C1)[N+](=O)[O-]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.